2-(((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-phenylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H16N4O3S2/c1-28-16-9-7-14(8-10-16)20-24-18(29-25-20)13-31-22-23-17-11-12-30-19(17)21(27)26(22)15-5-3-2-4-6-15/h2-12H,13H2,1H3
• InChI Key: HYGZYLRUEWNXFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3C5=CC=CC=C5)SC=C4
• Molecular Formula: C22H16N4O3S2
• Molecular Weight: 448.5 g/mol
• CAS No.: 1223968-16-8

Description

2-(((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H16N4O3S2 and its molecular weight is 448.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Research has shown that derivatives of similar structural compounds possess significant antimicrobial and antifungal properties. For instance, certain thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety have demonstrated promising antimicrobial activity against a range of bacterial and fungal strains, including Bacillus subtilis, Staphylococcus aureus, Escherichia coli, Candida albicans, Aspergillus flavus, and Aspergillus niger (El Azab & Abdel-Hafez, 2015). This suggests the potential of these compounds in developing new antimicrobial agents.

Antitumor Activity

Derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their antitumor activity. A study highlighted that various synthesized compounds showed potent anticancer activity against human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines, comparable to the standard drug doxorubicin. This indicates the potential therapeutic applications of these compounds in cancer treatment (Hafez & El-Gazzar, 2017).

Antioxidant Activity

The antioxidant activity of 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives has been explored. A study found that compounds with electron-donating substituents on the thienopyrimidine ring showed significant radical scavenging activity, highlighting their potential as antioxidants (Kotaiah et al., 2012).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds based on thieno[3,2-d]pyrimidin-4(3H)-one derivatives has led to the development of molecules with potential for various pharmacological applications. These studies contribute to the broader understanding and exploration of chemical compounds for medicinal chemistry (Jafar et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit neuroprotective and anti-inflammatory properties .

Mode of Action

It is suggested that similar compounds may exert their effects through the inhibition of endoplasmic reticulum (er) stress and apoptosis, as well as the nf-kb inflammatory pathway .

Biochemical Pathways

Similar compounds have been shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Biochemical Analysis

Biochemical Properties

Similar compounds, such as triazole-pyrimidine hybrids, have been shown to exhibit promising neuroprotective and anti-inflammatory properties . These compounds interact with various enzymes and proteins, including ATF4 and NF-kB proteins, and inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in cells .

Cellular Effects

In cellular models, 2-(((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-phenylthieno[3,2-d]pyrimidin-4(3H)-one may influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of this compound is not well-defined. Based on the study of similar compounds, it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, triazole-pyrimidine hybrids have been shown to interact favorably with active residues of ATF4 and NF-kB proteins .